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Compound of Interest

Compound Name: Aniline, 5-tert-pentyl-2-phenoxy-

Cat. No.: B11958710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Aniline, 5-tert-pentyl-2-phenoxy-, and its

structurally similar derivatives, Aniline, 2-phenoxy-, and Aniline, 5-tert-butyl-2-phenoxy-. The

information is intended to assist researchers in understanding the key physicochemical

differences and potential biological activities of these compounds. Due to a lack of publicly

available, direct comparative studies, the biological performance section is based on general

structure-activity relationships observed in related phenoxyaniline derivatives.

Physicochemical Properties
The following table summarizes the key physicochemical properties of the target compound

and its selected analogs. These properties are crucial for predicting the behavior of these

compounds in biological systems and for designing experimental protocols.
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Property
Aniline, 5-tert-
pentyl-2-phenoxy-

Aniline, 2-phenoxy-
(Analog 1)

Aniline, 5-tert-
butyl-2-phenoxy-
(Analog 2)

CAS Number 70289-36-0[1] 2688-84-8[2]

3535-88-4 (for 5-tert-

butyl-2-

methoxyaniline, a

related structure)[3]

Molecular Formula C₁₇H₂₁NO[1] C₁₂H₁₁NO[2] C₁₆H₁₉NO

Molecular Weight 255.35 g/mol [1] 185.22 g/mol [2] 241.33 g/mol

Boiling Point
353.7 °C at 760

mmHg[1]
170 °C at 18 mmHg[2] Not available

Melting Point Not available 47-49 °C[2] Not available

Density 1.04 g/cm³[1] Not available Not available

XLogP3 5[1] 2.5[2] ~4.5 (estimated)

Hydrogen Bond Donor

Count
1[1] 1[2] 1

Hydrogen Bond

Acceptor Count
2[1] 2[2] 2

Synthesis and Logical Relationships
The synthesis of 5-tert-alkyl-2-phenoxyaniline derivatives generally follows a multi-step

process, as suggested by patent literature for related compounds. A generalized synthetic

workflow is depicted below.
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A generalized synthetic pathway for 5-tert-alkyl-2-phenoxyanilines.

Potential Biological Activities and Comparative
Outlook
While direct comparative experimental data for these specific compounds is not readily

available, the broader class of phenoxyaniline derivatives has been investigated for various

biological activities, including herbicidal, fungicidal, and insecticidal properties.

Structure-Activity Relationship (SAR) Insights: The introduction and size of the alkyl group at

the 5-position of the aniline ring can significantly influence the lipophilicity (as indicated by

the XLogP3 values) and steric profile of the molecule. This, in turn, is expected to affect the

compound's interaction with biological targets and its pharmacokinetic properties.

Aniline, 2-phenoxy- (Analog 1): As the parent compound without the alkyl substituent, it

has the lowest molecular weight and lipophilicity. This might influence its absorption and

distribution in biological systems.

Aniline, 5-tert-butyl-2-phenoxy- (Analog 2): The tert-butyl group is a bulky, lipophilic

substituent. Its presence is likely to increase the compound's affinity for hydrophobic

pockets in target proteins.

Aniline, 5-tert-pentyl-2-phenoxy-: The tert-pentyl group is even larger and more lipophilic

than the tert-butyl group, which could further enhance interactions with hydrophobic
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targets, but might also lead to issues with solubility or metabolism.

Potential Applications:

Herbicidal Activity: Phenoxy-containing compounds are known classes of herbicides. The

variation in the alkyl group could modulate the herbicidal spectrum and potency.

Fungicidal Activity: Some aniline derivatives are known to possess antifungal properties.

The lipophilicity of the tert-alkyl group may play a role in the disruption of fungal cell

membranes.

Insecticidal Activity: Phenoxyaniline moieties have been incorporated into insecticides. The

specific alkyl group could influence the compound's neurotoxicity or other mechanisms of

insecticidal action.

Experimental Protocols
The following are generalized protocols for the preliminary screening of the herbicidal,

fungicidal, and insecticidal activities of the aniline derivatives.

A general procedure for the synthesis involves a two-step process:

Ullmann Condensation: A mixture of the appropriately substituted 4-tert-alkylphenol, 1-

chloro-2-nitrobenzene, potassium carbonate, and a copper catalyst in a high-boiling solvent

(e.g., DMF or DMSO) is heated to afford the corresponding 5-tert-alkyl-2-

nitrophenoxybenzene intermediate. The reaction progress is monitored by TLC. After

completion, the product is isolated by extraction and purified by column chromatography.

Reduction of the Nitro Group: The intermediate nitro compound is dissolved in a suitable

solvent (e.g., ethanol, ethyl acetate) and subjected to reduction. This can be achieved using

various methods, such as iron powder in the presence of an acid (e.g., HCl or acetic acid) or

catalytic hydrogenation with hydrogen gas and a palladium on carbon (Pd/C) catalyst. The

final product, the desired 5-tert-alkyl-2-phenoxyaniline, is then isolated and purified.

Preparation of Test Solutions: The test compounds are dissolved in a suitable solvent (e.g.,

DMSO) to prepare stock solutions. Serial dilutions are then made in a nutrient medium to

achieve the desired test concentrations.
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Seed Plating: Seeds of a model plant (e.g., Arabidopsis thaliana or cress) are surface-

sterilized and placed on agar plates containing the different concentrations of the test

compounds.

Incubation: The plates are incubated in a controlled environment (temperature, light, and

humidity).

Data Collection: After a set period (e.g., 7-14 days), the percentage of seed germination, root

length, and shoot length are measured.

Analysis: The IC₅₀ (half-maximal inhibitory concentration) values for each parameter are

calculated to compare the herbicidal potency of the compounds.

Preparation of Test Media: The test compounds are dissolved in a solvent and added to a

molten fungal growth medium (e.g., Potato Dextrose Agar, PDA) to achieve the desired final

concentrations.

Inoculation: A small plug of mycelium from a actively growing culture of a test fungus (e.g.,

Fusarium oxysporum, Botrytis cinerea) is placed in the center of the agar plates containing

the test compounds.

Incubation: The plates are incubated at an appropriate temperature for the specific fungus.

Data Collection: The diameter of the fungal colony is measured at regular intervals.

Analysis: The percentage of mycelial growth inhibition is calculated relative to a control

(medium with solvent only), and the EC₅₀ (half-maximal effective concentration) is

determined.

Test Organisms: A model insect species (e.g., fruit flies, Drosophila melanogaster, or aphids)

is used.

Contact Bioassay:

Test solutions of the compounds are prepared in a suitable volatile solvent (e.g., acetone).

A known amount of the solution is applied topically to the dorsal thorax of the insects.
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The treated insects are placed in a container with a food source.

Mortality is recorded at specified time points (e.g., 24, 48, 72 hours).

Ingestion Bioassay:

The test compounds are incorporated into the insect's diet at various concentrations.

Insects are allowed to feed on the treated diet.

Mortality is recorded over time.

Analysis: The LC₅₀ (lethal concentration for 50% of the population) or LD₅₀ (lethal dose for

50% of the population) is calculated to compare the insecticidal activity of the compounds.

Experimental and Logical Workflows
A logical workflow for the screening and evaluation of these aniline derivatives is presented

below.
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A workflow for the biological evaluation of aniline derivatives.

Disclaimer: The information provided in this guide is for research and informational purposes

only. The biological activities discussed are based on the general properties of related

compounds and should be confirmed through rigorous experimental testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11958710?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL395595.htm
https://www.researchgate.net/publication/263993109_Synthesis_and_Herbicidal_Activities_of_5-Benzyloxymethyl-3-thiophen-5-yl-12-isoxazoline_and_Their_Related_Derivatives
https://cymitquimica.com/products/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://www.benchchem.com/product/b11958710#comparing-aniline-5-tert-pentyl-2-phenoxy-with-similar-aniline-derivatives
https://www.benchchem.com/product/b11958710#comparing-aniline-5-tert-pentyl-2-phenoxy-with-similar-aniline-derivatives
https://www.benchchem.com/product/b11958710#comparing-aniline-5-tert-pentyl-2-phenoxy-with-similar-aniline-derivatives
https://www.benchchem.com/product/b11958710#comparing-aniline-5-tert-pentyl-2-phenoxy-with-similar-aniline-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11958710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

